molecular formula C14H19N3 B8314927 2-(3,5-Dimethyl-phenyl)-1-(1-methyl-1h-pyrazol-4-yl)-ethylamine

2-(3,5-Dimethyl-phenyl)-1-(1-methyl-1h-pyrazol-4-yl)-ethylamine

Cat. No.: B8314927
M. Wt: 229.32 g/mol
InChI Key: UKBGTWCGLPNIQI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3,5-Dimethyl-phenyl)-1-(1-methyl-1h-pyrazol-4-yl)-ethylamine is a useful research compound. Its molecular formula is C14H19N3 and its molecular weight is 229.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H19N3

Molecular Weight

229.32 g/mol

IUPAC Name

2-(3,5-dimethylphenyl)-1-(1-methylpyrazol-4-yl)ethanamine

InChI

InChI=1S/C14H19N3/c1-10-4-11(2)6-12(5-10)7-14(15)13-8-16-17(3)9-13/h4-6,8-9,14H,7,15H2,1-3H3

InChI Key

UKBGTWCGLPNIQI-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1)CC(C2=CN(N=C2)C)N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of RS 2-methyl-propane-2-sulfinic acid [2-(3,5-dimethyl-phenyl)-1-(1-methyl-1H-pyrazol-4-yl)-ethyl]-amide (2.0 g) in methanol (12 ml) was treated with a solution of hydrogenchloride in dioxane (12 ml, 4 N) at room temperature overnight. The reaction mixture was quenched with aqueous potassium carbonate solution and adjusted to pH 8-9, extracted and the organic phases dried over magnesium sulfate. After evaporation of the solvent a yellowish oil was obtained in 77% yield (1.05 g).
Name
2-methyl-propane-2-sulfinic acid [2-(3,5-dimethyl-phenyl)-1-(1-methyl-1H-pyrazol-4-yl)-ethyl]-amide
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
12 mL
Type
solvent
Reaction Step One
Quantity
12 mL
Type
solvent
Reaction Step One

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